2,3-Dimethoxy-6-fluorobenzoylchloride

• Molecular Formula: C9H8ClFO3
• Molecular Weight: 218.61 g/mol
• IUPAC Name: 6-fluoro-2,3-dimethoxybenzoyl chloride
• InChI: InChI=1S/C9H8ClFO3/c1-13-6-4-3-5(11)7(9(10)12)8(6)14-2/h3-4H,1-2H3
• InChI Key: VVVVUXJZKLEXLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)F)C(=O)Cl)OC

Description

2,3-Dimethoxy-6-fluorobenzoylchloride (C₉H₈ClFO₃) is a substituted benzoyl chloride derivative featuring methoxy groups at the 2- and 3-positions, a fluorine atom at the 6-position, and a reactive acyl chloride functional group. Benzoyl chlorides are widely used as intermediates in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and polymers. The electron-donating methoxy groups and electron-withdrawing fluorine substituent create a unique electronic environment that influences the compound’s reactivity and stability.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Substituted Aromatic Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Group	Reactivity/Applications
2,3-Dimethoxy-6-fluorobenzoylchloride	C₉H₈ClFO₃	218.61*	2-OCH₃, 3-OCH₃, 6-F	Acyl chloride (COCl)	Acylation reactions, drug synthesis
2,3-Dichloro-6-(trifluoromethyl)benzaldehyde	C₈H₃Cl₂F₃O	265.02	2-Cl, 3-Cl, 6-CF₃	Aldehyde (CHO)	Agrochemical intermediates
2,3-Difluoro-6-methoxyphenylboronic acid	C₇H₇BF₂O₃	207.94	2-F, 3-F, 6-OCH₃	Boronic acid (B(OH)₂)	Suzuki-Miyaura cross-coupling

*Calculated based on standard atomic weights.

Key Observations:

Electron Effects :

• The methoxy groups in 2,3-Dimethoxy-6-fluorobenzoylchloride are electron-donating, which may deactivate the aromatic ring toward electrophilic substitution. However, the fluorine atom (electron-withdrawing) and acyl chloride group (strongly electron-withdrawing) enhance electrophilicity at the carbonyl carbon, favoring nucleophilic acyl substitution .
• In contrast, 2,3-Dichloro-6-(trifluoromethyl)benzaldehyde features stronger electron-withdrawing groups (Cl, CF₃), making its aldehyde group highly reactive toward nucleophilic addition.

Stability and Handling :

• Acyl chlorides are moisture-sensitive, whereas boronic acids (e.g., 2,3-Difluoro-6-methoxyphenylboronic acid ) are stable under anhydrous conditions but require protection from oxidation.

Research Findings and Limitations

• However, this electronic balance could enhance selectivity in nucleophilic acylations.
• No direct synthetic or spectroscopic data for 2,3-Dimethoxy-6-fluorobenzoylchloride are available in the provided evidence; comparisons are extrapolated from substituent chemistry.